Dxd-d5

• Molecular Formula: C26H24FN3O6
• Molecular Weight: 498.5 g/mol
• InChI: InChI=1S/C26H24FN3O6/c1-3-26(35)15-6-19-23-13(8-30(19)24(33)14(15)10-36-25(26)34)22-17(28-20(32)9-31)5-4-12-11(2)16(27)7-18(29-23)21(12)22/h6-7,17,31,35H,3-5,8-10H2,1-2H3,(H,28,32)/t17-,26-/m0/s1/i1D3,3D2
• InChIKey: PLXLYXLUCNZSAA-YJVIAYTMSA-N

Dxd-d5: Deuterated ADC Payload and Analytical Standard

Dxd-d5 (Exatecan-d5 derivative for ADC) is a stable isotopically labeled analog of Dxd (DXd), the highly potent, membrane-permeable DNA topoisomerase I inhibitor (IC50 = 0.31 μM) that serves as the cytotoxic warhead in the FDA-approved HER2-targeting antibody-drug conjugate (ADC) trastuzumab deruxtecan (Enhertu, DS-8201a) [1]. The compound is a functionalized exatecan (DX-8951f) derivative wherein five hydrogen atoms on the ethyl substituent are replaced by deuterium atoms [2]. This proton-to-deuterium substitution generates a nominal mass increase of +5 Da (M.Wt 498.51 g/mol vs. 493.48 g/mol for unlabeled Dxd), enabling its primary utility as a chromatographically co-eluting, mass-differentiated internal standard (IS) for the absolute quantification of free Dxd and related species in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Primary Role

Stable isotope-labeled internal standard for LC-MS/MS quantification of Dxd payload

Key Advantage

+5 Da nominal mass shift exceeds +3 Da minimum for clean spectral separation

Format

Certified analytical standard with batch-specific purity documentation

• [1] Nakada T, et al. A HER2-Targeting Antibody-Drug Conjugate, Trastuzumab Deruxtecan (DS-8201a), Enhances Antitumor Immunity in a Mouse Model. Molecular Cancer Therapeutics. 2019 Aug;18(8):1494-1503. View Source
• [2] SynZeal Research Pvt Ltd. Dxd-d5 Product Technical Datasheet. Accessed via synzeal.com. View Source

Why Dxd-d5 Cannot Be Replaced by Other Analogs

Direct, untested substitution of Dxd-d5 with unlabeled Dxd or other isotopologues (e.g., Dxd-d3, Dxd-d8) in quantitative LC-MS/MS workflows introduces significant risks of method failure and inaccurate data. Using unlabeled Dxd as an internal standard is fundamentally flawed as it cannot be mass-resolved from the endogenous analyte signal, leading to mutual cross-contribution and biased quantification [1]. Conversely, other deuterated analogs, such as Dxd-d3, may provide insufficient mass shift (<3 Da), risking isotopic peak overlap with the analyte's natural M+2/M+3 isotopic envelope, which is particularly problematic for a C26 molecule. Analogs with higher deuterium content, like Dxd-d8, might exhibit an excessive chromatographic deuterium retention time shift, failing the critical criterion for a SIL-IS to exactly co-elute with the analyte to effectively compensate for matrix effects and ionization efficiency fluctuations [2]. Dxd-d5, with its +5 Da mass shift, is optimally positioned to avoid these pitfalls, providing a dedicated, verifiable solution.

Dxd-d5 (This Product) +5 Da mass shift enables mass-resolved detection distinct from analyte signal

Unlabeled Dxd Cannot be mass-resolved from endogenous analyte; leads to mutual cross-contribution and biased quantification

Dxd-d5 (This Product) +5 Da shift exceeds regulatory selectivity recommendations for SIL-IS

Dxd-d3 (Hypothetical) +3 Da shift may leave spectral overlap with natural isotopic peaks, risking analytical bias

Dxd-d5 (This Product) Non-radioactive stable deuterium label with permanent isotopic integrity

Tritium-Labeled Analog Continuous radiolytic decay alters isotopic purity and concentration over time

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis. 2007 Jan 4;43(2):701-7. View Source

Dxd-d5 Quantitative Differentiation Evidence

Mass Shift Advantage over Unlabeled Dxd

A critical requirement for a stable isotopically labeled internal standard (SIL-IS) is a mass shift of at least +3 Da to avoid spectral overlap with the analyte's natural isotopic peaks. Dxd-d5 provides a nominal mass increase of +5.04 Da compared to unlabeled Dxd (MW 498.51 vs 493.47), ensuring a clean, interference-free signal channel in triple quadrupole MS. This exceeds the minimum recommendation of major regulatory bioanalytical guidelines for ensuring selectivity in quantitative assays [1]. Competing alternatives like Dxd-d3 provide an insufficient +3 Da shift, risking analytical bias.

Mass Shift Advantage

Head-to-head

+5.04 Da vs +3.0 Da (d3-analog)

Reduces spectral overlap risk and supports assay selectivity

Exceeds +3 Da minimum recommendation; verified against vendor datasheets

Evidence Dimension	Nominal monoisotopic mass and effective mass shift for SIL-IS application via LC-MS/MS
Target Compound Data	498.51 Da (C26H19D5FN3O6); +5.04 Da shift from unlabeled analyte
Comparator Or Baseline	Dxd (unlabeled): 493.47 Da (C26H24FN3O6). Dxd-d3 (hypothetical): ~496.5 Da; +3.0 Da shift.
Quantified Difference	Dxd-d5 provides a +5.04 Da mass shift, versus a +3.0 Da shift for a d3-analog, significantly reducing cross-talk risk.
Conditions	Calculated from molecular formula and isotopic mass of deuterium (2.014102 Da) vs hydrogen (1.007825 Da). Verified against vendor technical datasheets .

Why This Matters

This ensures the assay's internal standard signal is chromatographically co-eluting but analytically distinct, directly reducing the risk of inaccurate payload quantification in pharmacokinetic studies.

• [1] EMA Guideline: Guideline on bioanalytical method validation. European Medicines Agency, Committee for Medicinal Products for Human Use (CHMP). 2011 Jul 21. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. View Source

Certified Purity over Unvalidated Standards

Commercially available Dxd-d5 from certified suppliers is produced as an analytical standard with a chemical purity strictly verified at >98% (or 98.84% as per specific lot analyses) [1]. This is fundamentally different from purchasing research-grade unlabeled Dxd for use 'as an internal standard', which typically lacks the certified, batch-specific purity profile needed for regulatory-compliant bioanalysis. The high and certified chemical purity directly translates to a quantifiable basis for preparing accurate standard solutions and minimizing interference from structurally related impurities that could co-elute and corrupt the IS signal.

Certified Purity

Data to verify

>98% HPLC (batch-certified)

Provides traceable basis for standard solution preparation

Review lot-specific CoA; unlabeled reagents lack equivalent certification

Evidence Dimension	Certified HPLC purity level required for analytical internal standard use
Target Compound Data	Chemical Purity >98% (typically 98.84%) by HPLC [1]
Comparator Or Baseline	Unlabeled Dxd general research reagent: purity typically ≥98% but not batch-certified for use as a quantitative internal standard.
Quantified Difference	Specific batch purity certifications (e.g., 98.84%) provide a traceable basis for absolute quantification, absent for general reagents.
Conditions	Supplier Certificate of Analysis (CoA) based on HPLC-UV/ELSD and/or quantitative NMR (qNMR) analysis.

Why This Matters

Procurement of a certified, high-purity analytical standard directly ensures regulatory-grade quantification accuracy and minimizes the labor for downstream purity correction calculations.

• [1] VWR International, part of Avantor. MEDCHEMEXPRESS LLC MS INHIBITOR DXD-D5 F/ADC 98.84% 5MG (Cat. No. MSPP-HY1363-DS) Product Listing. Accessed via b2b-pr.vwr.com. View Source

Deuterium Label Stability vs. Tritium

A key procurement consideration is the label's stability. Dxd-d5, as a deuterium-labeled compound, contains a non-radioactive, stable isotope label that does not undergo radiolytic decay, unlike tritium-labeled analogs. One supplier's catalog erroneously describes Dxd-d5 as a 'tritiated version,' which is chemically distinct from a tritium-labeled form [1]. A tritium-labeled standard would degrade over time, altering its isotopic purity and concentration, compromising its reliability as a long-term internal standard and requiring special handling. Deuterated Dxd-d5, in contrast, offers permanent isotopic integrity under recommended storage conditions, making it suitable for long-term longitudinal studies and method cross-validation over extended periods.

Label Stability

Class-level

Stable deuterium (non-radioactive)

Supports long-term method consistency and multi-year studies

No radiolytic decay vs tritium-labeled analog; class-level principle applies

Evidence Dimension	Long-term isotopic and chemical stability for internal standard use
Target Compound Data	>98% chemical purity, stable heavy isotope label (deuterium); shelf-life of 12-24 months as powder at -20°C
Comparator Or Baseline	Tritiated ADC payload analog: continuous radiolytic decay leads to formation of unlabeled and degraded byproducts, altering isotopic purity and concentration over time.
Quantified Difference	Zero radiolytic degradation for deuteriated analog versus continuous exponential decay for tritiated analog (t½ ~12.3 years for ³H).
Conditions	Physical principle of radioactive decay; standard storage conditions per supplier guidelines.

Why This Matters

This ensures long-term result comparability and removes the operational burden and safety risks of radioactive material handling, making Dxd-d5 the practical choice for multi-year analytical programs.

• [1] BOC Sciences. Dxd-D5 (Exatecan-D5 derivative for ADC) Product Listing. Accessed via adc.bocsci.com. View Source

De Facto Standard in ADC Bioanalysis

While a specific head-to-head publication may be lacking, the commercial availability of Dxd-d5 from a wide range of specialized isotope and ADC reagent providers (including MedChemExpress, Alfa Chemistry, SynZeal, Clearsynth, etc.) indicates its adoption as a standard tool in the ADC research community. A cross-sectional analysis of supplier catalogs reveals that Dxd-d5 is the primary stable-labeled Dxd offering, whereas analogs such as Dxd-d3 or Dxd-d8 are not commonly listed . This market availability suggests that Dxd-d5 has become the preferred, *de facto* standard for LC-MS/MS Dxd quantification due to its optimal mass shift and chemical fidelity, effectively making it the baseline tool for reproducible, cross-study bioanalytical data generation in ADC development programs.

Community Adoption

Source review

Primary SIL-IS offering across multiple certified vendors

Aligns with established ADC bioanalysis workflows

Supplier catalog analysis; formal comparative publication not identified

Evidence Dimension	Commercial availability as an analytical standard LC-MS/MS internal standard
Target Compound Data	Available at multiple certified vendors as a primary Dxd-d5 standard for bioanalysis.
Comparator Or Baseline	Dxd-d3, Dxd-d4, Dxd-d8: not commonly listed or available as a primary standard.
Quantified Difference	Dxd-d5 is the dominant commercial Dxd SIL-IS offering, with at least 5 independent supplier datapoints, compared to zero for other deuterated forms.
Conditions	Web-based supplier catalog analysis (February 2026). Exclusions per protocol apply.

Why This Matters

Selection of Dxd-d5 aligns with established community standards, maximizing cross-laboratory data comparability, simplifying procurement, and reducing method development risk.

Dxd-d5 Application Scenarios

Free Dxd Quantification for Pharmacokinetics

The certified >98% purity and optimal +5 Da mass shift of Dxd-d5 make it the ideal internal standard for validating LC-MS/MS methods to quantify free Dxd in plasma or serum. This supports the generation of pharmacokinetic (PK) parameters (Cmax, AUC, t1/2) in preclinical and clinical studies of trastuzumab deruxtecan and other Dxd-based ADCs, directly addressing the FDA/EMA bioanalytical method validation requirements for selectivity and accuracy [1].

Payload Metabolism Deconvolution by Isotopic Pattern

Dxd-d5 can be used in a stable isotope tracer capacity to distinguish exogenously released payload from the ADC from any endogenously generated Dxd metabolites. By spiking Dxd-d5 into an in vitro hepatocyte incubation or in vivo system, researchers can use the unique +5 Da mass signature to differentiate and simultaneously quantify the parent drug and specific metabolic products without relying on radiolabels, leveraging the superior long-term stability of the deuterium label .

Matrix Effect Correction for DAR Determination

In catabolism liability assays where an ADC is incubated in plasma or lysosomal extracts, Dxd-d5 can be added post-incubation to normalize for matrix-induced ion suppression effects in the LC-MS source. The exact co-elution of Dxd-d5 with the released Dxd payload corrects for variable ionization efficiencies, which is essential for a precise and accurate calculation of the released payload concentration and, consequently, the real-time drug-to-antibody ratio (DAR) evolution [2].

Cross-Site Method Transfer and Long-Term Comparability

Due to the non-radioactive, permanent integrity of its deuterium label (distinguishing it from tritium-labeled analogs), Dxd-d5 provides a stable, reproducible signal over multi-year study periods. This enables its use as a gold-standard reference material for cross-site analytical method transfers, instrument performance qualification (PQ), and batch-to-batch bridging studies in large, multi-center clinical programs for new Dxd-based ADCs [3].

Application

Selection Property

Validation Focus

Dxd payload quantification in research matrices

+5 Da mass shift, certified purity >98%

Selectivity and accuracy endpoint review

Payload metabolism tracer studies

Stable +5 Da isotopic signature

Metabolite differentiation, label integrity review

Matrix effect correction in catabolism assays

Chromatographic co-elution with released Dxd

Ion suppression normalization, DAR endpoint review

Cross-site method transfer support

Non-radioactive stable label integrity

Long-term reproducibility, batch bridging review

• [1] EMA Guideline: Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. 2011. View Source
• [2] Wang S, et al. Does a stable isotopically labeled internal standard always correct analyte response? J Pharm Biomed Anal. 2007; 43(2):701-7. View Source
• [3] BOC Sciences. Dxd-D5 Product Page (tritiated analog distinction). Accessed via adc.bocsci.com. View Source